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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triisobutyl Phosphate (TIBP), a
versatile organophosphorus compound. It covers its fundamental chemical identity, physical
and chemical properties, toxicological data, and relevant experimental protocols. This
document is intended to serve as a valuable resource for professionals in research, science,
and drug development who may be working with or exploring the applications of this
compound.

Chemical Identity

Triisobutyl phosphate is a strong, polar solvent.[1][2][3] Its unique properties make it a
valuable component in a variety of industrial and research applications, including as a
defoamer, plasticizer, and solvent.[1][3][4][5][6]

CAS Number: 126-71-6[4][71[8][9][10][11]
Synonyms:

A comprehensive list of synonyms for Triisobutyl Phosphate is provided in the table below for
easy reference.
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Synonym Source
Phosphoric acid, tris(2-methylpropyl) ester [418119]
TiBP [4]8]
Phosphoric acid triisobutylester [7]
Tri-iso-butylphosphate [7119]
Isobutyl phosphate [81[°]
Tris(2-methylpropyl) phosphate 9]
Phosphoric acid, triisobutyl ester [9]
2-methylpropyl di2-methylpropyl phosphate [819]

Physicochemical and Toxicological Properties

The following tables summarize key quantitative data for Triisobutyl Phosphate, including its
physical and chemical properties, product specifications from a representative technical data
sheet, and toxicological information.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C12H2704P [71819112]
Molecular Weight 266.31 g/mol [8]
Appearance .Colf)rless and transparent [10]
liquid
Density 0.965 g/cm? at 20 °C
Boiling Point ~205 °C (decomposes at 272 8]
°C /1013 hPa)

Melting Point <-60 °C
Flash Point 133 °C (DIN 51758)
Solubility in Water 0.26 g/L
Vapor Pressure 0.002 hPa at 20 °C
Autoignition Temperature 430 °C (DIN 51794)

Table 2: Representative Technical Specifications
Parameter Specification Source(s)
Purity (%) >99.0 [10]
Color (APHA) <20 [10]
Moisture Content (%) <0.2 [10]
Acidity (mg KOH/q) <0.1 [10]
Specific Gravity (20°C) 0.960 - 0.970 [10]
Refractive Index (n20/D) 1.4190 - 1.4200 [10]

Table 3: Toxicological Data
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Test Result Species Source(s)
LD50, Oral > 5000 mg/kg Rabbit [8][13]
LD50, Dermal > 5000 mg/kg Rabbit [8][13]
LC50, Inhalation (4h) >5.14 mg/L Rat [13]
96h LC50 (Zebrafish ]

56.51 mg/L Zebrafish [14]
Larvae)
120h LC50 (Zebrafish i

48.85 mg/L Zebrafish [14]
Larvae)
Skin Irritation Moderate Rabbit [13]
Eye Irritation Moderate - [13]

. L May cause an allergic
Skin Sensitization ] ) - [8]
skin reaction

Experimental Protocols

This section details methodologies for the synthesis of high-purity Triisobutyl Phosphate, a
dietary toxicity and oncogenicity study in rats, and a neurotoxicity study in zebrafish larvae.

3.1. Synthesis of High-Purity Triisobutyl Phosphate

This protocol describes a method for producing high-purity TIBP through esterification,
dealcoholization, and distillation.[15]

 Esterification: The reaction is initiated by reacting phosphorus oxychloride with an excess of
isobutanol. This is a nucleophilic substitution reaction where the oxygen atom of the
isobutanol's hydroxyl group attacks the electrophilic phosphorus atom of phosphorus
oxychloride.[16] The reaction proceeds through the sequential replacement of chlorine atoms
with isobutoxy groups.[16]

» Hydrogen Chloride Absorption: The hydrogen chloride gas generated during the esterification
reaction is recovered using an absorption device.[15]
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o Dealcoholization: The excess isobutanol is removed from the esterification reaction product.
The recovered isobutanol can be recycled.[15]

 Purification: The dealcoholized material undergoes coarse and fine distillation to obtain the
final high-purity product.[15] A purity of up to 99.98% has been reported with this method.[15]

3.2. Dietary Toxicity and Oncogenicity Study in Rats

This protocol outlines a 2-year study on the effects of dietary administration of Tri-n-butyl
phosphate (a related compound) in Sprague-Dawley rats.[17]

o Test Animals: Groups of 50 male and 50 female Sprague-Dawley rats.[17]

o Administration: The test substance was administered in the diet at concentrations of 0, 200,
700, and 3000 ppm for 2 years.[17]

e Monitoring:

o Body weights and food consumption were measured weekly for the first 13 weeks and
monthly thereafter.[17]

o Hematology was performed at 12, 18, and 24 months.[17]
o Urinalyses were performed at 3 weeks and 3, 6, 12, and 18 months.[17]
e Endpoint Analysis:
o All surviving animals were euthanized after 24 months of treatment.[17]
o Macroscopic postmortem examinations were performed on all animals.[17]

o Complete histopathological evaluation was performed on control and high-dose animals,
with target organs examined in all dose groups.[17]

3.3. Neurotoxicity Study in Zebrafish Larvae

This study investigated the acute toxicity and neurotoxic effects of TIBP on zebrafish larvae.
[14]
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o Test Organism: Zebrafish larvae.[14]

o Exposure: Larvae were exposed to varying concentrations of TIBP based on the 120-hour
LC50 value.[14]

e Endpoints Measured:
o Developmental Toxicity: Heart rate, body length, and eye distance were measured.[14]
o Behavioral Effects: Swimming activity was observed in a light test.[14]

o Neurodevelopment: Neuro crest cell development was observed in Tg(HuC:eGFP) and
Tg(sox10:eGFP) transgenic zebrafish lines.[14]

o Gene Expression: Expression of key neurodevelopmental genes (mbpa, gap43, nestin,
ngfra) and genes related to neurogenesis and acetylcholine was analyzed.[14]

o Oxidative Stress: Upregulation of antioxidant enzymes and their transcription levels were
measured.[14]

o Apoptosis: Induction of the DNA damage-inducible transcript 3 (ddit3) was measured as
an indicator of apoptosis.[14]

Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to
Triisobutyl Phosphate.

4.1. Synthesis Workflow of Triisobutyl Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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